Cas no 499142-74-4 (TBPS)

• Product Name: TBPS
• CAS No: 499142-74-4
• MF: C₂₄H₂₄B₄O₈Si
• MW: 511.772068023682
• MDL: MFCD16170318
• CID: 3037197
• PubChem ID: 46318050
• Update Time: 2025-04-21

TBPS Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B,?B',?B',?B'''-?(silanetetrayltetra-?4,?1-?phenylene)?tetrakis-
• Boronic acid, B,​B',​B',​B'''-​(silanetetrayltetra-​4,​1-​phenylene)​tetrakis-
• Tetrakis[(4-dihydroxyboryl)phenyl]silane
• Tetra(4-hydroxy-borylphenyl)silane
• tetra(4-dihydroxyborylphenyl)silane
• Tetrakis[4-(dihydroxyboryl)phenyl]silane
• TBPS
• MFCD16170318
• CS-0111488
• 4-{tris[4-(dihydroxyboranyl)phenyl]silyl}phenylboronic acid
• Boronic acid, (silanetetrayltetra-4,1-phenylene)tetrakis- (9CI)
• [4-tris(4-boronophenyl)silylphenyl]boronic acid
• Boronicacid,B,B',B',B'''-silanetetrayltetra-4,1-phenylenetetrakis
• Boronic acid, B,B',B',B'''-(silanetetrayltetra-4,1-phenylene)tetrakis-
• Boronic acid, (silanetetrayltetra-4,1-phenylene)tetrakis-(9CI)
• 499142-74-4
• YSWG385
• SCHEMBL215339

• MDL： MFCD16170318
• Inchi： 1S/C24H24B4O8Si/c29-25(30)17-1-9-21(10-2-17)37(22-11-3-18(4-12-22)26(31)32,23-13-5-19(6-14-23)27(33)34)24-15-7-20(8-16-24)28(35)36/h1-16,29-36H
• InChI Key： COAUQFWOCVLJKV-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC(B(O)O)=CC=1)(C1C=CC(B(O)O)=CC=1)(C1C=CC(B(O)O)=CC=1)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 512.1612649g/mol
• Monoisotopic Mass: 512.1612649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives